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Compound of Interest

Compound Name: Forestine

Cat. No.: B15589334

Despite its documented presence in the traditional Chinese medicinal plant Tripterygium
wilfordii, the natural compound known as Forrestine remains largely uncharacterized in publicly
accessible scientific literature. While basic chemical information is available, a comprehensive
understanding of its discovery, biological effects, and mechanism of action is conspicuously
absent, precluding the development of an in-depth technical guide for the research community.

Forrestine, a complex molecule with the chemical formula C43H49NO18, has been identified
as a constituent of Tripterygium wilfordii, a plant renowned for its rich diversity of bioactive
compounds, including potent diterpenoids and triterpenoids like triptolide and celastrol. These
compounds have been extensively studied for their anti-inflammatory, immunosuppressive, and
anti-cancer properties. However, Forrestine has not received the same level of scientific
scrutiny.

Currently, detailed information regarding the initial discovery of Forrestine, including the
research team responsible and the timeline of its isolation and characterization, is not available
in published scientific papers or major natural product databases beyond a chemical entry. This
lack of a primary scientific record presents a significant challenge in constructing a thorough
technical guide.

Physicochemical Properties

What is known about Forrestine is primarily derived from its PubChem entry, which provides
fundamental physicochemical data.
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Property Value
Molecular Formula C43H49N0O18
Molecular Weight 867.8 g/mol

[(1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,2
5R)-19,21,22,24-tetraacetyloxy-20-
acetyloxymethyl)-25-hydroxy-3,13,14,25-
IUPAC Name ( oy y)- Y Y )
tetramethyl-6,15-dioxo-2,5,16-trioxa-11-
azapentacyclo[15.7.1.01,20.03,23.07,12]pentac

0sa-7(12),8,10-trien-18-yl] benzoate

Biological Activity and Quantitative Data

A critical gap in the available information is the absence of any quantitative data regarding
Forrestine's biological activity. Key metrics for drug development professionals, such as the
half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50)
against specific biological targets, are not documented in the scientific literature. Without this
data, it is impossible to assess the compound's potency or potential therapeutic efficacy.

Experimental Protocols

The lack of published research on Forrestine means that there are no detailed experimental
protocols for its isolation from Tripterygium wilfordii, its purification, or its characterization using
techniques such as High-Performance Liquid Chromatography (HPLC), Mass Spectrometry
(MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Similarly, protocols for any

biological assays that may have been performed are unavailable.

Signaling Pathways and Experimental Workflows

As there is no information on the biological targets or effects of Forrestine, no associated
signaling pathways can be described. Consequently, the creation of diagrams to visualize its
mechanism of action or the workflow of its discovery and evaluation is not possible.

The following is a conceptual representation of a typical workflow for natural product discovery,
which would be applicable to Forrestine should such research be undertaken and published.
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Conceptual workflow for the discovery and characterization of a natural product like Forrestine.
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In conclusion, while the existence of Forrestine as a natural product from Tripterygium wilfordii
is noted, the scientific community awaits the publication of primary research to shed light on its
discovery, biological properties, and potential as a therapeutic agent. Until such data becomes
available, Forrestine remains an enigmatic molecule of untapped potential.

 To cite this document: BenchChem. [The Enigmatic Forrestine: An Uncharted Compound
from the Thunder God Vine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589334#forrestine-compound-discovery-and-
origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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